Cas no 1803601-93-5 (2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride)

• Product Name: 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride
• CAS No: 1803601-93-5
• MDL: MFCD28954198
• CID: 4617514
• PubChem ID: 119031778
• Update Time: 2025-07-02

2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride

• MDL： MFCD28954198

Additional information on 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride

Introduction to 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride (CAS No. 1803601-93-5)

2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride, identified by its CAS number 1803601-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazine class of molecules, which are widely recognized for their versatile applications in drug development, particularly in the synthesis of bioactive molecules. The structural features of this compound, including its aromatic ring system and hydrazine moiety, make it a promising candidate for further exploration in therapeutic applications.

The chemical structure of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride consists of a phenyl ring substituted with a methyl group at the 2-position and an isopropyl group at the 6-position, connected to a hydrazine group. This specific arrangement imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various chemical and biological assays.

In recent years, there has been a surge in research focused on developing novel hydrazine derivatives as potential therapeutic agents. The hydrazine moiety is particularly interesting due to its ability to participate in various chemical reactions, including condensation reactions with carbonyl compounds to form Schiff bases, which are known for their diverse biological activities. Studies have shown that hydrazine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable scaffolds for drug discovery.

One of the most compelling aspects of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have been exploring its utility in generating novel compounds with enhanced pharmacological profiles. For instance, modifications at the aromatic ring or the hydrazine group can lead to derivatives with improved selectivity and reduced toxicity. This flexibility makes it an attractive building block for medicinal chemists aiming to develop next-generation therapeutics.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride. Molecular modeling studies have provided insights into its interactions with biological targets, such as enzymes and receptors. These insights are invaluable for designing molecules with optimized binding affinities and favorable pharmacokinetic properties. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further experimental validation.

Furthermore, the synthesis of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride has been refined through innovative synthetic methodologies. Modern techniques, such as transition metal-catalyzed reactions and flow chemistry, have enabled more efficient and scalable production processes. These advancements not only improve the availability of the compound but also reduce costs associated with its preparation. Such improvements are essential for supporting large-scale preclinical studies and eventual clinical trials.

The biological activity of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride has been evaluated in various in vitro and in vivo models. Preliminary studies have suggested that this compound exhibits notable effects on certain biological pathways relevant to human health. For example, it has shown potential in modulating inflammatory responses by interacting with key signaling molecules. Additionally, its ability to cross cell membranes may enhance its bioavailability, making it a candidate for oral administration.

One area of particular interest is the use of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride in oncology research. Hydrazine derivatives have historically been explored for their antitumor properties, and this compound represents a modern derivative with improved characteristics. Researchers are investigating its potential mechanisms of action, including interactions with kinases and other enzymes involved in cancer cell proliferation. These studies could pave the way for new therapeutic strategies targeting various types of cancer.

The safety profile of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride is another critical aspect that has been carefully evaluated. Toxicological studies have provided valuable data on its acute and chronic effects, helping researchers determine appropriate dosing regimens and potential side effects. Compliance with regulatory guidelines ensures that any future clinical applications are conducted safely and ethically.

Future directions in the study of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride include exploring its role in combination therapies. By pairing this compound with other drugs or therapeutic modalities, researchers aim to enhance treatment efficacy while minimizing adverse effects. Additionally, advances in gene editing technologies may allow for targeted delivery systems that improve the specificity of 2-methyl-6-(propan-2-yl)phenylhydrazine hydrochloride, further optimizing its therapeutic potential.

In conclusion, 2-methyl-6-(propan-2-y l)phen ylhy dраз ine h ydroch lor ide (CAS No. 1803601 -93 -5) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features, coupled with recent innovations in synthetic and computational methods, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its properties and potential uses, 2 -m eth yl -6 - ( pro p an - 2 - y l ) ph en y l hy dr az ine h ydroch lor ide is poised to play an increasingly important role in addressing unmet medical needs.